Cas no 77881-13-1 (17alpha)-17-Hydroxy-3-oxoandrost-4-ene-17-carbonitrile)

• Product Name: 17alpha)-17-Hydroxy-3-oxoandrost-4-ene-17-carbonitrile
• CAS No: 77881-13-1
• MF: C₂₀H₂₇NO₂
• MW: 313.43400
• MDL: MFCD18452761
• CID: 579038
• PubChem ID: 16394516
• Update Time: 2025-09-21

17alpha)-17-Hydroxy-3-oxoandrost-4-ene-17-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Androst-4-ene-17-carbonitrile,17-hydroxy-3-oxo-, (17a)-
• (8R,9S,10R,13S,14S)-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17-carbonitrile
• (8R,9S,10R,13S,14S,17S)-17-Hydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carbonitrile
• (17alpha)-17-Hydroxy-3-oxoandrost-4-ene-17-carbonitrile
• 17-Hydroxy-3-oxoandrost-4-ene-17-carbonitrile
• EINECS 278-780-9
• 17a-Hydroxy-17b-cyanoandrost-4-en-3-one
• 17b-Cyano-17a-hydroxyandrost-4-en-3-one
• Androstenedione cyanohydrin
• 17alpha)-17-Hydroxy-3-oxoandrost-4-ene-17-carbonitrile
• (8R,9S,10R,13S,14S,17R)-17-Hydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carbonitrile
• JYCSLUASXDFIEL-HLXURNFRSA-N
• NS00004204
• 17beta-Cyano-17alpha-hydroxyandrost-4-en-3-one
• SCHEMBL8746789
• 77881-13-1
• DTXSID10999072
• EC 278-780-9
• 17alpha-hydroxy-17-cyano-4-androsten-3-one
• A865129
• starbld0031692
• AKOS030499559
• (17)-17-Hydroxy-3-oxoandrost-4-en-17-carbonitril
• DB-222499

• MDL： MFCD18452761
• Inchi： 1S/C20H27NO2/c1-18-8-5-14(22)11-13(18)3-4-15-16(18)6-9-19(2)17(15)7-10-20(19,23)12-21/h11,15-17,23H,3-10H2,1-2H3/t15-,16+,17+,18+,19+,20-/m1/s1
• InChI Key： JYCSLUASXDFIEL-HLXURNFRSA-N
• SMILES： CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4(C#N)O)C

Computed Properties

• Exact Mass: 313.20400
• Monoisotopic Mass: 313.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 222-226 ºC
• Boiling Point: 498.457°C at 760 mmHg
• Flash Point: 255.258°C
• Refractive Index: 1.572
• Solubility: Almost insoluble (0.06 g/l) (25 º C),
• PSA: 61.09000
• LogP: 3.77298

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives